Cas no 1447713-89-4 ((3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid)

• Product Name: (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid
• CAS No: 1447713-89-4
• MF: C₁₀H₁₃BFNO₅S
• MW: 289.08832526207
• MDL: MFCD28805499
• CID: 4605370
• PubChem ID: 91759416
• Update Time: 2025-05-22

(3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-(morpholinosulfonyl)phenyl)boronic acid
• AM86602
• [3-fluoro-4-(morpholine-4-sulfonyl)phenyl]boronic acid
• MFCD28805499
• 1447713-89-4
• (3-fluoro-4-morpholin-4-ylsulfonylphenyl)boronic acid
• AS-55326
• starbld0017647
• I12658
• AKOS025286948
• (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid

• MDL： MFCD28805499
• Inchi： 1S/C10H13BFNO5S/c12-9-7-8(11(14)15)1-2-10(9)19(16,17)13-3-5-18-6-4-13/h1-2,7,14-15H,3-6H2
• InChI Key： KMIWFPHRSFCXTC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1F)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 289.0591520g/mol
• Monoisotopic Mass: 289.0591520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4

Additional information on (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid

Comprehensive Overview of (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1447713-89-4)

(3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1447713-89-4) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique morpholinosulfonyl and fluoro substituents, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industry professionals frequently search for terms like "boronic acid applications," "fluoro-phenylboronic acid derivatives," and "CAS 1447713-89-4 suppliers," reflecting its growing relevance in drug discovery and advanced material development.

The molecular structure of (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid features a boronic acid group attached to a phenyl ring, which is further substituted with a fluoro atom and a morpholinosulfonyl moiety. This combination enhances its reactivity and stability, making it an ideal candidate for bioconjugation and catalysis. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic methodologies. Searches for "boronic acid in medicinal chemistry" and "eco-friendly coupling reagents" highlight this shift.

In the context of pharmaceutical intermediates, 1447713-89-4 is often explored for its potential in constructing complex molecules, particularly those targeting kinase inhibitors and protease inhibitors. Its sulfonyl group contributes to improved solubility and bioavailability, addressing common challenges in drug formulation. Queries like "morpholinosulfonyl phenylboronic acid uses" and "CAS 1447713-89-4 synthesis" are frequently encountered in academic and industrial databases, underscoring its versatility.

From a materials science perspective, this compound's ability to form stable covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) has sparked innovation in sensor technology and nanomaterials. The integration of fluoro and sulfonyl groups enhances electronic properties, making it valuable for optoelectronic devices. Popular search terms such as "boronic acid MOFs" and "fluorescent probes with sulfonyl groups" reflect these applications.

Quality and purity are critical for 1447713-89-4, as impurities can significantly impact its performance in sensitive reactions. Suppliers often emphasize HPLC-grade purity and batch-to-batch consistency, responding to queries like "high-purity (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid" and "CAS 1447713-89-4 specifications." Storage recommendations typically include anhydrous conditions and low-temperature environments to preserve its reactivity.

In summary, (3-Fluoro-4-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1447713-89-4) is a multifaceted compound with broad applications in drug development, catalysis, and advanced materials. Its unique structural features and compatibility with green chemistry principles ensure its continued prominence in scientific research. As interest grows in personalized medicine and sustainable technologies, this compound is poised to remain a key player in innovation.